Cas no 863001-84-7 (2,5-dichloro-N-(2-methyl-1H-indol-5-yl)methylbenzamide)

• Product Name: 2,5-dichloro-N-(2-methyl-1H-indol-5-yl)methylbenzamide
• CAS No: 863001-84-7
• MF: C₁₇H₁₄Cl₂N₂O
• MW: 333.21186208725
• CID: 6085710
• PubChem ID: 5096663
• Update Time: 2025-05-20

2,5-dichloro-N-(2-methyl-1H-indol-5-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-(2-methyl-1H-indol-5-yl)methylbenzamide
• SR-01000907503
• 863001-84-7
• F0651-0060
• AKOS024591885
• 2,5-dichloro-N-[(2-methyl-1H-indol-5-yl)methyl]benzamide
• SR-01000907503-1
• 2,5-dichloro-N-((2-methyl-1H-indol-5-yl)methyl)benzamide

• Inchi： 1S/C17H14Cl2N2O/c1-10-6-12-7-11(2-5-16(12)21-10)9-20-17(22)14-8-13(18)3-4-15(14)19/h2-8,21H,9H2,1H3,(H,20,22)
• InChI Key： WEBJSUULUCKQRJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(NCC1C=CC2=C(C=C(C)N2)C=1)=O)Cl

Computed Properties

• Exact Mass: 332.0483185g/mol
• Monoisotopic Mass: 332.0483185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 44.9Ų

Additional information on 2,5-dichloro-N-(2-methyl-1H-indol-5-yl)methylbenzamide

2,5-Dichloro-N-(2-Methyl-1H-Indol-5-Yl)Methylbenzamide

2,5-Dichloro-N-(2-methyl-1H-indol-5-yl)methylbenzamide is a complex organic compound with the CAS number 863001-84-7. This compound belongs to the class of benzamides, which are derivatives of benzene carboxylic acid. The structure of this compound is characterized by a benzene ring substituted with two chlorine atoms at the 2 and 5 positions, and an indole moiety attached via a methylene group at the nitrogen atom. The indole ring itself is substituted with a methyl group at the 2-position, making this compound a derivative of 2-methylindole.

The synthesis of 2,5-dichloro-N-(2-methyl-1H-indol-5-yl)methylbenzamide typically involves multi-step organic reactions. One common approach is the nucleophilic substitution reaction where an amine group reacts with an acyl chloride in the presence of a base to form the amide bond. The indole moiety can be synthesized via the Paal-Knorr pyrrole synthesis or other indole-forming reactions. The substitution of chlorine atoms on the benzene ring can be achieved through electrophilic aromatic substitution reactions using appropriate chlorinating agents.

Recent studies have shown that compounds like 2,5-dichloro-N-(2-methyl-1H-indol-5-yl)methylbenzamide exhibit interesting biological activities. For instance, research has demonstrated that such compounds may possess anti-inflammatory properties due to their ability to inhibit certain enzymes involved in inflammatory pathways. Additionally, they have been investigated for their potential as modulators of ion channels, which could have implications in treating neurological disorders.

In terms of applications, 2,5-dichloro-N-(2-methyl-1H-indol-5-yl)methylbenzamide is primarily used in pharmaceutical research as a lead compound for drug development. Its structure provides a scaffold for further functionalization to enhance bioavailability and efficacy. Furthermore, this compound serves as a valuable intermediate in the synthesis of more complex molecules with diverse biological activities.

The physical properties of 2,5-dichloro-N-(2-methyl-1H-indol-5-yl)methylbenzamide include a melting point around 180°C and a molecular weight of approximately 349 g/mol. Its solubility in common solvents such as dichloromethane and ethanol is moderate, which facilitates its use in various organic reactions. The compound is stable under normal storage conditions but should be protected from light and moisture to prevent degradation.

From an environmental perspective, the biodegradation and toxicity profiles of 2,5-dichloro-N-(2-methyl-1H-indol-5-yl)methylbenzamide are areas of ongoing research. Preliminary studies suggest that it has low acute toxicity but further long-term studies are required to assess its potential impact on ecosystems.

In conclusion, 2,5-dichloro-N-(2-methyl-1H-indol-5-yl)methylbenzamide is a versatile compound with significant potential in pharmaceutical and chemical research. Its unique structure and biological activities make it a valuable tool for developing new therapeutic agents and understanding complex molecular interactions.